Cas no 1807080-81-4 (Methyl 2-(difluoromethyl)-3-hydroxy-5-nitropyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-hydroxy-5-nitropyridine-4-acetate
• CAS No: 1807080-81-4
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4888551
• Update Time: 2025-11-01

Methyl 2-(difluoromethyl)-3-hydroxy-5-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-hydroxy-5-nitropyridine-4-acetate

• Inchi： 1S/C9H8F2N2O5/c1-18-6(14)2-4-5(13(16)17)3-12-7(8(4)15)9(10)11/h3,9,15H,2H2,1H3
• InChI Key： MVOOORKASLHMPX-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)[N+](=O)[O-])CC(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 0.8
• Topological Polar Surface Area: 105

Additional information on Methyl 2-(difluoromethyl)-3-hydroxy-5-nitropyridine-4-acetate

Methyl 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-acetate (CAS No. 1807080-81-4): An Overview

Methyl 2-(difluoromethyl)-3-hydroxy-5-nitropyridine-4-acetate (CAS No. 1807080-81-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of Methyl 2-(difluoromethyl)-3-hydroxy-5-nitropyridine-4-acetate is characterized by a pyridine ring substituted with a difluoromethyl group at the 2-position, a hydroxyl group at the 3-position, and a nitro group at the 5-position. Additionally, the compound features an acetate ester at the 4-position. These functional groups contribute to its distinct chemical properties and biological activity.

Recent studies have highlighted the potential of Methyl 2-(difluoromethyl)-3-hydroxy-5-nitropyridine-4-acetate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. Specifically, it has been found to effectively inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, Methyl 2-(difluoromethyl)-3-hydroxy-5-nitropyridine-4-acetate has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The presence of the difluoromethyl group in Methyl 2-(difluoromethyl)-3-hydroxy-5-nitropyridine-4-acetate is particularly noteworthy. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This feature makes Methyl 2-(difluoromethyl)-3-hydroxy-5-nitropyridine-4-acetate an attractive candidate for further drug development.

Moreover, the hydroxyl group at the 3-position and the nitro group at the 5-position contribute to the compound's reactivity and biological activity. The hydroxyl group can participate in hydrogen bonding interactions with target proteins, enhancing binding affinity and selectivity. The nitro group, on the other hand, can undergo reduction reactions under physiological conditions, potentially generating active metabolites with therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 2-(difluoromethyl)-3-hydroxy-5-nitropyridine-4-acetate in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic profiles. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, Methyl 2-(difluoromethyl)-3-hydroxy-5-nitropyridine-4-acetate (CAS No. 1807080-81-4) represents a promising candidate for further research and development in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable addition to the arsenal of compounds being explored for their therapeutic potential. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.